2-(3-Cyano-2-fluorophenyl)benzoic acid, 95%

• IUPAC Name: 2-(3-cyano-2-fluorophenyl)benzoic acid
• InChI: InChI=1S/C14H8FNO2/c15-13-9(8-16)4-3-7-11(13)10-5-1-2-6-12(10)14(17)18/h1-7H,(H,17,18)
• InChI Key: QWIILRCCLAYWAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=CC(=C2F)C#N)C(=O)O
• Molecular Formula: C14H8FNO2
• DSSTOX Substance ID: DTXSID90683285
• Molecular Weight: 241.22 g/mol
• CAS RN: 1262001-18-2

Description

2-(3-Cyano-2-fluorophenyl)benzoic acid, 95%, is a chemical compound that has been used in a variety of scientific applications. It is a white crystalline solid that is odorless, non-toxic, and has a melting point of about 130°C. It is soluble in many organic solvents, including acetonitrile, dimethylformamide, and dimethyl sulfoxide, and is also soluble in water. The compound has been used in a variety of scientific research applications, including synthesis, biochemical and physiological effects, and mechanism of action.

Mechanism of Action

The mechanism of action of 2-(3-Cyano-2-fluorophenyl)benzoic acid, 95%, is not fully understood. However, it is believed to interact with various proteins and enzymes in the body, which may lead to the production of various biochemical and physiological effects. For example, it has been suggested that the compound may interact with cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It has also been suggested that the compound may interact with G-protein coupled receptors, which are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects
2-(3-Cyano-2-fluorophenyl)benzoic acid, 95%, has been studied for its biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of various diseases and conditions. It has also been shown to have anticonvulsant and anxiolytic properties, which may be beneficial in the treatment of anxiety and epilepsy. Additionally, the compound has been shown to have anti-cancer properties, which may be beneficial in the treatment of various types of cancer.

Advantages and Limitations for Lab Experiments

The use of 2-(3-Cyano-2-fluorophenyl)benzoic acid, 95%, in lab experiments has both advantages and limitations. One of the main advantages of using the compound in lab experiments is that it is relatively easy to synthesize and is also relatively inexpensive. Additionally, the compound is non-toxic and has a low melting point, making it easy to handle and store. However, there are some limitations to using the compound in lab experiments, such as its low solubility in water and its tendency to form aggregates.

Future Directions

The use of 2-(3-Cyano-2-fluorophenyl)benzoic acid, 95%, in scientific research has many potential future directions. One potential future direction is the use of the compound in the development of new drugs and compounds. Additionally, the compound could be used in the development of new methods for synthesizing compounds, as well as in the development of new methods for studying biochemical and physiological effects. Furthermore, the compound could be used to further study the mechanism of action of various drugs and compounds, as well as to study the interactions of various proteins and enzymes in the body. Finally, the compound could be used to further study the potential therapeutic applications of the compound, such as its antioxidant, anti-inflammatory, anticonvulsant, anxiolytic, and anti-cancer properties.

Synthesis Methods

2-(3-Cyano-2-fluorophenyl)benzoic acid, 95%, is synthesized using a two-step process. The first step involves the reaction of 2-fluorophenol with 2-chlorobenzonitrile in the presence of anhydrous aluminum chloride to form 2-(3-cyano-2-fluorophenyl)benzonitrile. This reaction is carried out in a 1:1 molar ratio at a temperature of about 80°C. The second step involves the reaction of 2-(3-cyano-2-fluorophenyl)benzonitrile with anhydrous sodium acetate in the presence of anhydrous acetic acid to form 2-(3-cyano-2-fluorophenyl)benzoic acid. This reaction is carried out in a 1:1 molar ratio at a temperature of about 70°C.

Scientific Research Applications

2-(3-Cyano-2-fluorophenyl)benzoic acid, 95%, has been used in a variety of scientific research applications, including synthesis, biochemical and physiological effects, and mechanism of action. The compound has been used in the synthesis of a variety of compounds, including 2-cyano-2-fluorophenyl-N-methylpyridinium iodide, which is used in the synthesis of a variety of drugs. The compound has also been used to study the biochemical and physiological effects of various drugs and compounds, as well as to study the mechanism of action of various drugs and compounds.